rac-(3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylic acid, trans
Overview
Description
Rac-(3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylic acid, trans (also known as rac-MCO) is an organic compound that has been widely used in a variety of scientific research applications. Rac-MCO is a derivative of oxolane, which is a cyclic ether containing three carbon atoms and two oxygen atoms. It is a colorless and odorless solid that is soluble in water and ethanol. Rac-MCO has several unique properties that make it useful in research applications, including its ability to form stable complexes with various metals, its low toxicity and its low reactivity.
Scientific Research Applications
Rac-MCO has been used in a variety of scientific research applications, including organic synthesis, catalysis, and drug delivery. It has also been used to study the structure and reactivity of metal complexes, as well as the mechanism of enzymatic reactions. Rac-MCO has been used in the synthesis of a variety of compounds, including peptides, nucleotides, and organometallic compounds. It has also been used in the synthesis of drug molecules, such as antifungals and antibiotics.
Mechanism of Action
Rac-MCO acts as a Lewis acid, which means that it can form complexes with Lewis bases, such as amines and carboxylates. This allows it to interact with a variety of molecules, including metals and other organic compounds. Rac-MCO can also form stable complexes with metals, which makes it useful for studying the structure and reactivity of metal complexes.
Biochemical and Physiological Effects
Rac-MCO is generally regarded as non-toxic and non-irritating. It has been used in a variety of research applications without any reported adverse effects. However, it is important to note that rac-MCO has been shown to bind to certain proteins, which could potentially lead to changes in the activity of these proteins.
Advantages and Limitations for Lab Experiments
Rac-MCO has several advantages when used in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. It also has the ability to form stable complexes with metals, which makes it useful for studying the structure and reactivity of metal complexes. The main limitation of rac-MCO is its reactivity, as it can react with other molecules in the reaction mixture.
Future Directions
There are several potential future directions for research involving rac-MCO. One potential direction is to further study the mechanism of action of rac-MCO and its effects on proteins. Another potential direction is to explore the use of rac-MCO in drug delivery systems, as it has the potential to form stable complexes with drugs. Finally, rac-MCO could be used to study the structure and reactivity of metal complexes, as well as the mechanism of enzymatic reactions.
Synthesis Methods
Rac-MCO is synthesized through a two-step process. The first step involves the reaction of oxalyl chloride with an alcohol, such as methanol, to form the oxalyl ester. The second step involves the reaction of the oxalyl ester with an amine, such as triethylamine, to form the rac-MCO. This reaction is carried out in the presence of a strong base, such as sodium hydroxide, to ensure that the desired product is formed.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylic acid, trans involves the protection of a hydroxyl group, followed by a ring closure reaction and subsequent deprotection. The trans isomer is obtained by separation of the racemic mixture.", "Starting Materials": [ "4-hydroxybutanoic acid", "Methanol", "Methanesulfonic acid", "Diethyl ether", "Sodium bicarbonate", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Sodium borohydride", "Acetic acid", "Sodium cyanoborohydride", "Tetrahydrofuran", "Triethylamine", "Methoxycarbonyl chloride", "Oxalyl chloride", "3,4-dihydroxybutanoic acid", "Sodium methoxide" ], "Reaction": [ "4-hydroxybutanoic acid is protected with methoxycarbonyl chloride in the presence of triethylamine to form methyl 4-methoxycarbonylbutanoate.", "Methyl 4-methoxycarbonylbutanoate is reduced with sodium borohydride to form methyl (3R,4R)-4-hydroxybutanoate.", "Methyl (3R,4R)-4-hydroxybutanoate is treated with oxalyl chloride and then methanol to form methyl (3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylate.", "Methyl (3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylate is hydrolyzed with sodium hydroxide to form rac-(3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylic acid.", "rac-(3R,4R)-4-(methoxycarbonyl)oxolane-3-carboxylic acid is treated with sodium bicarbonate and methanesulfonic acid to form the trans isomer.", "The trans isomer is purified by recrystallization from diethyl ether and drying over sodium sulfate." ] } | |
CAS RN |
1903838-63-0 |
Molecular Formula |
C7H10O5 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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